Ion-selective determination of total metal ion concentration in an excess of complexing ligand using the standard additions method

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9851000359

Abstract

An ion-selective potentiometric determination of total calcium and silver ion in the presence of an excess of complex-forming ligands, nitrilotriacetic acid and sodium thiosulphate, respectively, is described. A standard additions method with a Philips plastic calcium and solid-state silver ion-selective electrodes was used. This method has been applied to 1 mg l–1 of calcium and 10–3–10–5 mol l–1 silver solutions containing an ionic strength adjustor and an excess of complex-forming ligand. Calcium measurements in solutions containing an excess of ligand and other complexing ions are reported, e.g., HPO42– and NO3–. This method has also been applied to the determination of total silver in black and white photographic paper containing 0.8 g m–2 of silver. Dissolution of the paper's silver in an excess of thiosulphate is followed by a standard additions procedure. Suitable conditions for calcium and silver determinations are reported and advantages gained in precision of measurement, electrode sensitivity and speed of analysis are discussed.

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